Cas no 886569-96-6 (3-(3-Fluoro-benzyl)-benzoic Acid)

• Product Name: 3-(3-Fluoro-benzyl)-benzoic Acid
• CAS No: 886569-96-6
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD23378461
• CID: 1926793
• PubChem ID: 67974126
• Update Time: 2025-11-02

3-(3-Fluoro-benzyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(3-fluorophenyl)methyl]-
• 3-(3-Fluoro-Benzyl)-Benzoic Acid
• AKOS027255447
• CS-0038885
• 3-[(3-FLUOROPHENYL)METHYL]BENZOIC ACID
• 3-(3-fluorobenzyl)benzoic acid
• SCHEMBL9937934
• RPTTVZIXRSLVJG-UHFFFAOYSA-N
• 886569-96-6
• AS-65094
• 3-(3-fluorobenzyl)benzoicacid
• DB-122370
• 3-(3-Fluoro-benzyl)-benzoic Acid

• MDL： MFCD23378461
• Inchi： 1S/C14H11FO2/c15-13-6-2-4-11(9-13)7-10-3-1-5-12(8-10)14(16)17/h1-6,8-9H,7H2,(H,16,17)
• InChI Key： RPTTVZIXRSLVJG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-Fluoro-benzyl)-benzoic Acid

3-(3-Fluoro-benzyl)-benzoic Acid (CAS No. 886569-96-6): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

3-(3-Fluoro-benzyl)-benzoic Acid (CAS No. 886569-96-6) is an important fluorinated aromatic compound that has gained significant attention in pharmaceutical research and specialty chemical applications. As a fluorobenzyl-substituted benzoic acid derivative, this compound serves as a valuable building block in medicinal chemistry, particularly in the development of novel drug candidates targeting neurological disorders and inflammatory conditions.

The molecular structure of 3-(3-Fluoro-benzyl)-benzoic Acid features a benzoic acid core substituted at the 3-position with a 3-fluorobenzyl group, creating unique electronic properties that influence its reactivity and biological activity. This structural motif is increasingly sought after in drug discovery programs, as evidenced by recent patent filings and published research articles focusing on fluorinated pharmaceutical intermediates.

Recent advancements in fluorine chemistry have highlighted the importance of compounds like 3-(3-Fluoro-benzyl)-benzoic Acid in addressing current challenges in drug development. The incorporation of fluorine atoms into drug molecules often improves metabolic stability, enhances membrane permeability, and modulates target binding affinity - properties that are particularly valuable in CNS-targeting therapeutics, a rapidly growing sector of the pharmaceutical industry.

In material science applications, 3-(3-Fluoro-benzyl)-benzoic Acid serves as a precursor for the synthesis of advanced fluorinated polymers and liquid crystal materials. The electron-withdrawing nature of the fluorine substituent influences the optical and electronic properties of resulting materials, making them suitable for specialized applications in optoelectronics and display technologies.

The synthesis of 3-(3-Fluoro-benzyl)-benzoic Acid typically involves palladium-catalyzed coupling reactions or nucleophilic aromatic substitution methodologies, with recent literature emphasizing more sustainable approaches using green chemistry principles. This aligns with current industry trends toward environmentally friendly synthetic processes, a topic of significant interest in both academic and industrial research settings.

Analytical characterization of 3-(3-Fluoro-benzyl)-benzoic Acid typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's purity is critical for pharmaceutical applications, with most commercial suppliers offering material with ≥98% purity as determined by reverse-phase HPLC analysis.

Market demand for fluorinated benzoic acid derivatives like 3-(3-Fluoro-benzyl)-benzoic Acid has shown steady growth, driven by expanding applications in both life sciences and advanced materials sectors. Industry reports suggest particular interest from contract research organizations and specialty chemical manufacturers serving the pharmaceutical and electronics industries.

Storage and handling of 3-(3-Fluoro-benzyl)-benzoic Acid require standard laboratory precautions for organic compounds. The material is typically supplied as a white to off-white crystalline powder and should be stored in tightly sealed containers under inert atmosphere at controlled room temperature to maintain stability.

Recent scientific literature has explored the potential of 3-(3-Fluoro-benzyl)-benzoic Acid derivatives as modulators of various biological targets, including G-protein coupled receptors and enzymes involved in inflammatory pathways. These studies contribute to the growing understanding of structure-activity relationships in fluorinated drug candidates.

As research continues into the therapeutic potential of fluorinated aromatic compounds, 3-(3-Fluoro-benzyl)-benzoic Acid remains an important reference compound and synthetic intermediate. Its versatility and the increasing importance of fluorine in medicinal chemistry ensure its continued relevance in both academic and industrial research environments.